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Cat. No.: B031779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core chemical properties of

triisobutyl phosphate (TIBP). The information is presented to support research, development,

and formulation activities, with a focus on delivering precise, quantitative data and standardized

experimental methodologies.

Executive Summary
Triisobutyl phosphate (TIBP), with the chemical formula C₁₂H₂₇O₄P, is a colorless and

odorless liquid organic compound.[1] It is a strong, polar solvent with a wide range of industrial

applications, including its use as a plasticizer, flame retardant, antifoaming agent, and a

component in hydraulic fluids.[2][3] Its unique combination of physical and chemical properties,

such as low water solubility and stability under various conditions, makes it a subject of interest

in diverse research and development fields. This document outlines the key physicochemical

properties of TIBP, details its chemical reactivity and thermal stability, and provides

standardized experimental protocols for property determination.

Core Chemical and Physical Properties
The fundamental physical and chemical properties of triisobutyl phosphate are summarized

in the tables below for easy reference and comparison.
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Property Value Reference(s)

Molecular Formula C₁₂H₂₇O₄P [1][4]

Molecular Weight 266.31 g/mol [4][5]

CAS Number 126-71-6 [4][5]

Appearance Colorless, transparent liquid [1][6]

Odor Slight or odorless [1][6]

Density 0.965 g/cm³ at 20 °C [5][6]

Boiling Point ~272 °C (decomposes) [5][6]

Melting Point < -60 °C [5]

Vapor Pressure 0.002 hPa at 20 °C [5][7]

Refractive Index 1.419 - 1.420 (n_D) [1]

Solubility and Partitioning
Property Value Reference(s)

Solubility in Water 0.26 g/L (260 mg/L) [5][7]

Solubility in Organic Solvents
Soluble in alcohol, ether, and

benzene
[8]

log P (Octanol-Water Partition

Coefficient)
3.7 [8]

Flammability and Thermal Properties
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Property Value Reference(s)

Flash Point 133 °C (Closed Cup) [5]

Autoignition Temperature 430 °C [5]

Enthalpy of Vaporization

(ΔvapH)
62.8 kJ/mol at 426 K [9]

Thermal Decomposition
Decomposes at its boiling

point (~272 °C)
[5]

Chemical Reactivity and Stability
Triisobutyl phosphate exhibits stability under standard conditions. Key aspects of its chemical

behavior include:

Hydrolysis: TIBP can undergo hydrolysis, particularly under alkaline conditions, to form

isobutanol and phosphoric acid. The reaction is generally slow in neutral or acidic aqueous

solutions.[2][10]

Incompatibilities: It is incompatible with strong oxidizing agents and strong bases.[11]

Hazardous Decomposition Products: Upon thermal decomposition, TIBP can emit toxic

fumes of carbon monoxide (CO), carbon dioxide (CO₂), and phosphorus oxides (POx).[8][11]

Experimental Protocols
Detailed methodologies for determining the key chemical and physical properties of triisobutyl
phosphate are outlined below. These protocols are based on internationally recognized

standards to ensure reproducibility and accuracy.

Determination of Density
The density of TIBP can be accurately measured using a digital density meter based on the

oscillating U-tube principle, following the ASTM D4052 standard test method.[4][12]

Methodology:
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Apparatus: A digital density meter capable of maintaining a constant temperature.

Calibration: The instrument is calibrated with two reference standards of known density,

typically dry air and deionized water.

Sample Preparation: The TIBP sample is equilibrated to the measurement temperature (e.g.,

20 °C) and checked for any air bubbles.

Measurement: A small volume of the TIBP sample is introduced into the oscillating U-tube of

the density meter.

Data Acquisition: The instrument measures the oscillation period of the U-tube containing the

sample, which is then converted to a density value.

Reporting: The density is reported in g/cm³ or kg/m ³ at the specified temperature.

Preparation Measurement Output

Calibrate Density Meter
(Air and Water)

Equilibrate TIBP Sample
to Test Temperature

Inject Sample into
Oscillating U-tube

Measure Oscillation
Period Calculate Density Report Density at

Specified Temperature

Preparation Measurement Output

Prepare TIBP Sample
(Filter if necessary)

Charge Sample into
Calibrated Viscometer

Equilibrate in
Constant Temp Bath

Measure Flow Time
between Marks

Calculate Kinematic
Viscosity

Report Viscosity at
Specified Temperature
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Chemical Reactivity Thermal Decomposition

Triisobutyl Phosphate (TIBP)
C12H27O4P

Hydrolysis
(esp. under alkaline conditions)

Reacts with water

Incompatible with
Strong Oxidizers & Bases

Avoid contact with

Occurs at Boiling Point
(~272 °C)

When heated

Decomposition Products:
CO, CO2, POx

Yields
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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